Cas no 1378808-30-0 (4-AMINO-8-FLUOROQUINAZOLINE)

• Product Name: 4-AMINO-8-FLUOROQUINAZOLINE
• CAS No: 1378808-30-0
• MF: C₈H₆FN₃
• MW: 163.151744365692
• CID: 4595043
• PubChem ID: 19939083
• Update Time: 2025-05-22

4-AMINO-8-FLUOROQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-8-FLUOROQUINAZOLINE
• 8-Fluoroquinazolin-4-amine

• Inchi： 1S/C8H6FN3/c9-6-3-1-2-5-7(6)11-4-12-8(5)10/h1-4H,(H2,10,11,12)
• InChI Key： HKXMPPUOIKJKKU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2F)=C(N)N=C1

Computed Properties

• Exact Mass: 163.05457537g/mol
• Monoisotopic Mass: 163.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-AMINO-8-FLUOROQUINAZOLINE

4-AMINO-8-FLUOROQUINAZOLINE (CAS No. 1378808-30-0): A Comprehensive Overview

4-AMINO-8-FLUOROQUINAZOLINE (CAS No. 1378808-30-0) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the heterocyclic aromatic family, characterized by its unique fluorine substitution at the 8-position and an amino group at the 4-position. Its molecular structure makes it a valuable intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in 4-AMINO-8-FLUOROQUINAZOLINE is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in targeting specific enzymes and receptors involved in diseases such as cancer and inflammatory disorders. The fluorine atom in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for pharmaceutical development.

One of the key advantages of 4-AMINO-8-FLUOROQUINAZOLINE is its versatility in chemical synthesis. It serves as a building block for the creation of more complex molecules, enabling researchers to fine-tune the properties of potential drugs. Recent studies have highlighted its utility in the design of selective kinase inhibitors, which are critical for precision medicine approaches. This aligns with the current trend in personalized healthcare, where tailored treatments are becoming the gold standard.

In addition to its pharmaceutical applications, 4-AMINO-8-FLUOROQUINAZOLINE is also being investigated for its potential in material science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. This dual applicability in both life sciences and advanced materials underscores its importance in modern research and development.

The market for 4-AMINO-8-FLUOROQUINAZOLINE is expected to grow as demand for specialty chemicals increases. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Its availability in high purity forms ensures reproducibility in experiments, a critical factor for researchers.

From a safety and handling perspective, 4-AMINO-8-FLUOROQUINAZOLINE should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) is recommended to avoid any potential risks associated with chemical exposure. Researchers are advised to consult the Material Safety Data Sheet (MSDS) for detailed guidelines.

The synthesis of 4-AMINO-8-FLUOROQUINAZOLINE typically involves multi-step organic reactions, including fluorination and amination processes. Advances in green chemistry have led to the development of more sustainable methods for its production, reducing the environmental impact. This is particularly relevant given the increasing focus on sustainable practices in the chemical industry.

In summary, 4-AMINO-8-FLUOROQUINAZOLINE (CAS No. 1378808-30-0) is a compound of significant interest due to its broad applicability in pharmaceutical research, material science, and beyond. Its unique structural features and potential for innovation make it a valuable asset in the toolkit of modern chemists and researchers. As the scientific community continues to explore its possibilities, 4-AMINO-8-FLUOROQUINAZOLINE is poised to play a pivotal role in the advancement of cutting-edge technologies and therapeutic solutions.